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Compound of Interest

Compound Name: A-205804

Cat. No.: B1664719 Get Quote

Essential Safety and Handling Guide for A-
205804
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and

disposal procedures for the handling of A-205804, a potent and selective inhibitor of E-selectin

and ICAM-1 expression. Adherence to these guidelines is critical to ensure personal safety and

maintain a secure laboratory environment.

Compound Data and Safety Information
A-205804 is a small molecule inhibitor used in research, particularly in studies related to

chronic inflammatory diseases. As with any potent chemical compound, a thorough

understanding of its properties and associated hazards is paramount before commencing any

experimental work.
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Property Information

Chemical Name
4-(4-methylphenyl)sulfanylthieno[2,3-c]pyridine-

2-carboxamide

Molecular Formula C15H12N2OS2

Molecular Weight 300.39 g/mol

Appearance Solid

CAS Number 251992-66-2

Solubility Soluble in DMSO

Storage Store at -20°C

Purity ≥98%

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling A-205804 in its powdered form and when

preparing and handling solutions.
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Protection Type Required PPE Rationale

Eye Protection
Chemical safety goggles or a

face shield

Protects eyes from splashes of

solutions or accidental contact

with the powdered compound.

Hand Protection
Nitrile gloves (double-gloving

recommended)

Prevents skin contact with the

compound. Check for any

signs of degradation or

perforation.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection
Use in a certified chemical

fume hood

A-205804 is a potent

compound. Handling the solid

form and preparing solutions

should always be done in a

fume hood to avoid inhalation

of any airborne particles or

vapors.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural steps for the safe handling of A-205804 from receipt to

experimental use.

Compound Receipt and Storage
Inspect: Upon receipt, visually inspect the container for any damage or leaks.

Verify: Confirm that the compound name and CAS number on the label match the order.

Log: Record the date of receipt and assigned storage location in the laboratory inventory.

Store: Immediately transfer the compound to a designated and clearly labeled storage

location at -20°C.
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Preparation of Stock Solutions
Note: All steps involving the handling of solid A-205804 and the preparation of its stock solution

must be performed in a certified chemical fume hood.

Pre-calculation: Determine the required mass of A-205804 and the volume of DMSO needed

to achieve the desired stock solution concentration.

Weighing:

Don appropriate PPE (lab coat, double nitrile gloves, safety goggles).

Tare a clean, sterile microcentrifuge tube on an analytical balance.

Carefully weigh the desired amount of A-205804 powder directly into the tube. Avoid

creating dust.

Close the tube securely before removing it from the balance.

Solubilization:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

A-205804 powder.

Vortex the solution until the compound is completely dissolved.

Labeling and Storage:

Clearly label the stock solution tube with the compound name, concentration, solvent, date

of preparation, and your initials.

Store the stock solution at -20°C. For long-term storage, aliquoting into smaller volumes is

recommended to avoid repeated freeze-thaw cycles.

Use in Experiments
Dilution: When preparing working solutions, perform dilutions from the stock solution within

the chemical fume hood.
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Handling: Always wear appropriate PPE when handling solutions containing A-205804.

Incubation: If treating cells with A-205804, clearly label the cell culture plates or flasks.

Disposal Plan
Proper disposal of A-205804 and associated waste is crucial to prevent environmental

contamination and ensure a safe workplace.

Solid Waste:

Dispose of any unused solid A-205804 in a designated hazardous chemical waste

container.

Contaminated consumables (e.g., weighing paper, pipette tips, microcentrifuge tubes)

should also be disposed of in the solid hazardous chemical waste container.

Liquid Waste:

Collect all solutions containing A-205804 (including unused stock solutions and

experimental media) in a designated hazardous liquid chemical waste container.

The waste container should be clearly labeled with "Hazardous Chemical Waste" and a list

of its contents, including A-205804 and DMSO.

Decontamination:

Wipe down the work area in the chemical fume hood with an appropriate cleaning agent

(e.g., 70% ethanol) after each use.

Dispose of the cleaning materials in the solid hazardous chemical waste.

Experimental Workflow and Safety Precautions
The following diagram illustrates the key stages and safety measures for a typical experimental

workflow involving A-205804.
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Caption: Workflow for the safe handling of A-205804.
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This comprehensive guide is intended to provide essential safety and logistical information for

the handling of A-205804. Always consult your institution's specific safety protocols and the

manufacturer's Safety Data Sheet (SDS) before beginning any work with this or any other

chemical compound.

To cite this document: BenchChem. [Personal protective equipment for handling A-205804].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664719#personal-protective-equipment-for-
handling-a-205804]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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